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This technical guide provides a comprehensive overview of the geochemical significance of

Tellurium-128 (¹²⁸Te) ratios, with a focus on their application as tracers in geological and

cosmochemical processes. The document details the analytical methodologies for precise

isotope ratio determination, presents key quantitative data, and illustrates the underlying

scientific principles and workflows.

Introduction to Tellurium Isotope Geochemistry
Tellurium (Te), a rare metalloid, possesses eight stable isotopes, with masses ranging from 120

to 130.[1] The isotopic composition of tellurium in natural materials can vary due to mass-

dependent fractionation during a range of geological processes, including ore formation,

hydrothermal activity, and weathering.[1][2] The study of these isotopic variations, particularly

of the ¹²⁸Te ratio relative to other stable isotopes like ¹³⁰Te and ¹²⁵Te, provides valuable insights

into redox conditions, the origin of ore-forming fluids, and the evolution of planetary bodies.[3]

[4]

One of the most notable characteristics of ¹²⁸Te is its exceptionally long half-life of

approximately 2.25 x 10²⁴ years, undergoing double beta decay to ¹²⁸Xe.[5][6] This radioactive

decay is of significant interest in both geochemistry for dating ancient tellurium-bearing

minerals and in particle physics for studies of neutrino properties.[7][8]
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Quantitative Data on Tellurium Isotopes
The precise measurement of tellurium isotope ratios is fundamental to their application in

geochemistry. The following tables summarize key quantitative data related to tellurium

isotopes.

Table 1: Natural Abundance of Stable Tellurium Isotopes

Isotope Natural Abundance (%)

¹²⁰Te 0.09

¹²²Te 2.55

¹²³Te 0.89

¹²⁴Te 4.74

¹²⁵Te 7.07

¹²⁶Te 18.84

¹²⁸Te 31.74

¹³⁰Te 34.08

Source:[5][9]

Table 2: Radiogenic Properties of Tellurium-128

Property Value

Half-life (t₁/₂) 2.25 x 10²⁴ years[5][6]

Decay Mode Double Beta Decay (β⁻β⁻)

Daughter Isotope ¹²⁸Xe

¹³⁰Te / ¹²⁸Te Half-life Ratio (3.74 ± 0.11) x 10⁻⁴[8]

Table 3: Reported Variations in Tellurium Isotope Ratios in Natural Samples
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Sample Type Isotope Ratio Observed Variation Reference

Telluride Minerals δ¹³⁰/¹²⁵Te 1.64‰ [10]

Ferromanganese

Nodules
δ¹³⁰/¹²⁵Te

Positive correlation

with Te/Se ratio
[11]

Enstatite Chondrites δ¹²⁸/¹²⁶Te
Increasingly heavy

with metamorphism
[3]

Experimental Protocols for Tellurium Isotope
Analysis
The accurate determination of tellurium isotope ratios requires sophisticated analytical

techniques to overcome challenges posed by its low natural abundance and potential for

isobaric interferences. The most common and precise method is Multi-Collector Inductively

Coupled Plasma Mass Spectrometry (MC-ICP-MS).[10][11]

Sample Preparation and Digestion
Microsampling: For mineral-specific analyses, a sufficient mass of the target mineral (e.g.,

tellurides) is extracted using a micromill.[10]

Acid Digestion: The sampled material is digested using a mixture of concentrated acids, such

as HCl and HNO₃. This process is repeated multiple times to ensure complete dissolution.

[10][11]

Tellurium Separation by Ion Exchange Chromatography
To isolate tellurium from the sample matrix and remove interfering elements, a multi-stage ion

exchange chromatography procedure is employed.[3][10][12]

Initial Anion Exchange: The digested sample, dissolved in a specific molarity of HCl (e.g., 2

M HCl), is loaded onto an anion exchange resin (e.g., Bio-Rad AG1-X8).[3]

Elution of Matrix Elements: The column is washed sequentially with different acid solutions

(e.g., 2 M HCl, 11 M HCl, 5 M HF) to remove matrix elements.[3][12]
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Elution of Tellurium: Tellurium is then selectively eluted from the resin using a different acid,

typically 1 M HNO₃.[3][12]

Clean-up Chromatography: For samples with high concentrations of interfering elements like

Molybdenum (Mo), an additional clean-up step using a different resin (e.g., TRU resin) may

be necessary.[3]

MC-ICP-MS Analysis with Double-Spike Technique
The isotopic composition of the purified tellurium fraction is measured using a MC-ICP-MS. To

correct for instrumental mass bias and any fractionation that may have occurred during sample

preparation, a double-spike technique is utilized.[11]

Double-Spike Addition: A spike solution with a known and artificially altered isotopic

composition of two tellurium isotopes (e.g., ¹²⁵Te and ¹²⁸Te) is added to the sample prior to

analysis.

Sample Introduction: The sample can be introduced into the plasma source using either a

conventional spray chamber ("wet plasma") or a desolvating nebulizer ("dry plasma"). Dry

plasma conditions can reduce the formation of hydride ions and require less sample

material.[11]

Data Acquisition: The MC-ICP-MS simultaneously measures the ion beams of the different

tellurium isotopes.

Data Correction: The measured isotope ratios are corrected for instrumental mass bias using

the known isotopic composition of the double spike and an iterative mathematical procedure.

Visualizing Key Processes and Workflows
The following diagrams, generated using the DOT language, illustrate the fundamental

concepts and procedures discussed in this guide.
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Caption: Experimental workflow for the analysis of tellurium isotope ratios.
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Caption: Double beta decay of Tellurium-128 to Xenon-128.

Applications in Geochemical Research
The study of ¹²⁸Te ratios and the broader field of tellurium isotope geochemistry have several

key applications:

Ore Genesis and Exploration: Isotopic signatures of tellurium can help trace the source of

metals in ore deposits and understand the processes of their formation.[2][10] Tellurium can

act as a pathfinder element for gold and silver mineralization.[2]

Cosmochemistry: Variations in tellurium isotope ratios in meteorites provide crucial

information about the early solar system, including the processes of volatile element
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fractionation and the thermal history of chondrite parent bodies.[3][13]

Environmental Geochemistry: Anthropogenic activities can introduce tellurium into the

environment. Isotopic analysis can help trace the sources and fate of this contamination.[14]

Paleo-Redox Proxy: The redox sensitivity of tellurium, coupled with its isotopic systematics,

suggests its potential as a proxy for paleo-redox conditions in the geological record.[4]

Conclusion
The analysis of Tellurium-128 ratios and the broader spectrum of tellurium isotopes offers a

powerful tool for a wide range of scientific disciplines. Advances in analytical techniques,

particularly MC-ICP-MS with double-spike correction, have enabled high-precision

measurements that are unlocking new insights into fundamental geochemical and

cosmochemical processes. As research in this field continues to expand, the utility of tellurium

isotopes as tracers is expected to grow, providing a more detailed understanding of the Earth

and the solar system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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